Cas no 2090573-39-8 (6-(4-Methoxybenzyl)pyrimidin-4-ol)

• Product Name: 6-(4-Methoxybenzyl)pyrimidin-4-ol
• CAS No: 2090573-39-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5722697
• PubChem ID: 137025461
• Update Time: 2025-07-21

6-(4-Methoxybenzyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2090573-39-8
• 4-[(4-methoxyphenyl)methyl]-1H-pyrimidin-6-one
• 6-(4-methoxybenzyl)pyrimidin-4-ol
• starbld0039234
• AKOS026713478
• F1967-1271
• 4(3H)-Pyrimidinone, 6-[(4-methoxyphenyl)methyl]-
• 6-(4-Methoxybenzyl)pyrimidin-4-ol

• Inchi： 1S/C12H12N2O2/c1-16-11-4-2-9(3-5-11)6-10-7-12(15)14-8-13-10/h2-5,7-8H,6H2,1H3,(H,13,14,15)
• InChI Key： FRKUVNGZBUIMHY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC1=CC(NC=N1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 375.2±44.0 °C(Predicted)
• pka: 9.12±0.40(Predicted)

Additional information on 6-(4-Methoxybenzyl)pyrimidin-4-ol

Introduction to 6-(4-Methoxybenzyl)pyrimidin-4-ol and Its Significance in Modern Chemical Biology

6-(4-Methoxybenzyl)pyrimidin-4-ol, with the CAS number 2090573-39-8, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular biology. The compound’s molecular framework, featuring a pyrimidin-4-ol core substituted with a 4-methoxybenzyl group, positions it as a versatile scaffold for further chemical modifications and biological investigations.

The pyrimidine class of heterocyclic compounds is well-documented for its broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, playing a crucial role in genetic information storage and transfer. Derivatives of pyrimidines have been extensively explored for their pharmacological properties, leading to the development of numerous therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. The introduction of functional groups such as the 4-methoxybenzyl moiety into the pyrimidine ring can significantly alter the compound’s physicochemical properties, influencing its solubility, bioavailability, and interaction with biological targets.

6-(4-Methoxybenzyl)pyrimidin-4-ol represents an intriguing example of how structural modifications can enhance the biological profile of a parent molecule. The 4-methoxybenzyl group, a common pharmacophore in medicinal chemistry, is known for its ability to enhance metabolic stability and improve binding affinity to biological receptors. This modification can be particularly valuable in the design of enzyme inhibitors or receptor modulators, where precise control over interactions is essential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and efficacy of such compounds with greater accuracy. Studies have shown that the 6-(4-methoxybenzyl)pyrimidin-4-ol scaffold can be effectively used to develop inhibitors targeting various enzymes involved in critical biological pathways. For instance, modifications at the pyrimidin-4-ol position have been explored for their potential in inhibiting kinases and phosphodiesterases, which are implicated in diseases such as cancer and inflammation.

The synthesis of 6-(4-methoxybenzyl)pyrimidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have streamlined the process, making it more efficient and scalable. These techniques allow for the introduction of diverse functional groups while maintaining regioselectivity, which is crucial for achieving the desired biological activity.

In the realm of drug discovery, 6-(4-methoxybenzyl)pyrimidin-4-ol has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its structural features make it an attractive candidate for further derivatization, enabling the exploration of novel therapeutic strategies. Researchers have leveraged this compound to develop libraries of analogs with tailored properties for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

The compound’s relevance extends beyond academic research; it has found applications in industrial settings where precision chemical synthesis is required. Pharmaceutical companies and biotechnology firms have utilized 6-(4-methoxybenzyl)pyrimidin-4-ol as a building block for developing proprietary drug candidates. Its stability under various conditions makes it suitable for large-scale production processes, ensuring consistency in quality and performance.

Recent studies have highlighted the compound’s potential in addressing unmet medical needs by targeting underserved therapeutic areas. For example, researchers have explored its efficacy against resistant bacterial strains by incorporating it into novel antibiotic formulations. The pyrimidin-4-ol core provides a scaffold that can be modified to interact with bacterial enzymes or cell wall biosynthesis pathways, offering a promising approach to combat multidrug-resistant infections.

The role of computational tools in understanding the behavior of 6-(4-methoxybenzyl)pyrimidin-4-ol cannot be overstated. Advanced software packages enable researchers to simulate molecular interactions at an atomic level, providing insights into how changes in structure affect biological activity. These simulations guide experimental design by predicting outcomes before costly laboratory trials are conducted.

The future prospects for 6-(4-methoxybenzyl)pyrimidin-4-ol are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of biological systems evolves, so too will our ability to harness this compound’s potential for therapeutic benefit. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical advancements.